3-Decyl-1-methyl-6,7-dihydro-1H-thiazolo(2,3-F)purine-2,4-dione

• IUPAC Name: 2-decyl-4-methyl-7,8-dihydropurino[8,7-b][1,3]thiazole-1,3-dione
• InChI: InChI=1S/C18H28N4O2S/c1-3-4-5-6-7-8-9-10-11-22-16(23)14-15(20(2)18(22)24)19-17-21(14)12-13-25-17/h3-13H2,1-2H3
• InChI Key: FMNZSBLELMDOTA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCN1C(=O)C2=C(N=C3N2CCS3)N(C1=O)C
• Molecular Formula: C18H28N4O2S
• Molecular Weight: 364.5 g/mol

Description

“3-Decyl-1-methyl-6,7-dihydro-1H-thiazolo(2,3-F)purine-2,4-dione” is a chemical compound with the linear formula C18H28N4O2S. It has a molecular weight of 364.513. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Synthesis Analysis

The synthesis of similar compounds, such as thiazolopyrimidine derivatives, has been reported. These compounds are synthesized through three-component condensations of ethyl acetoacetate with 1,3-thiazol-2-amine and aromatic aldehydes in isopropyl alcohol at 20°C under ultrasonic activation. The position and nature of substituents in the aldehyde component determine the reaction direction.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been studied. The reactions were carried out with equimolar amounts of the reactants in isopropyl alcohol at 20°C under ultrasonic irradiation. The position of substituents in the initial aldehyde was the crucial factor determining the reaction direction.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Future Directions

Thiazolopyrimidines, which are heterocyclic analogs of purine bases, exhibit a broad spectrum of pharmacological activity. This stimulates studies of the synthesis of new compounds of this series, including potentially biologically active ones. A modern synthetic approach to thiazolopyrimidine derivatives is based on multicomponent sonochemical reactions in accordance with the “green chemistry” principles such as environmental safety, atom economy, and efficiency.